2-[(5-amino-1,3,4-thiadiazol-2-yl)thio]-N-(2,3,4,5-tetrahydro-1-benzoxepin-4-ylmethyl)acetamide

• IUPAC Name: 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-N-(2,3,4,5-tetrahydro-1-benzoxepin-4-ylmethyl)acetamide
• InChI: InChI=1S/C15H18N4O2S2/c16-14-18-19-15(23-14)22-9-13(20)17-8-10-5-6-21-12-4-2-1-3-11(12)7-10/h1-4,10H,5-9H2,(H2,16,18)(H,17,20)
• InChI Key: ANJXSSXOCRNMBT-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=CC=CC=C2CC1CNC(=O)CSC3=NN=C(S3)N
• Molecular Formula: C15H18N4O2S2
• Molecular Weight: 350.5 g/mol

Description

Synthesis Analysis

The synthesis of related thiadiazolyl acetamide derivatives often involves carbodiimide condensation catalysis, a method that can be applied to generate a variety of compounds efficiently (Yu et al., 2014). For compounds closely related to our molecule of interest, reactions typically involve the initial formation of thiadiazole derivatives followed by subsequent modifications to introduce additional functional groups or structural elements.

Molecular Structure Analysis

The molecular structure of compounds containing thiadiazolyl groups has been extensively studied, highlighting their intricate 3-D arrangements and intermolecular interactions. For instance, compounds with similar structural motifs exhibit 'V'-shaped conformations due to the angles between aromatic planes, stabilized by a variety of hydrogen bonds and π-interactions, indicative of the complex structural dynamics these molecules can engage in (Boechat et al., 2011).

Chemical Reactions and Properties

Thiadiazoles, including those similar to the compound , are known for participating in a wide range of chemical reactions. Their reactivity often involves nucleophilic substitution reactions, cycloadditions, and formations of various heterocyclic systems, demonstrating the versatility and reactivity of the thiadiazole core. This reactivity is leveraged in the synthesis of various derivatives with potential biological activities (Ramalingam et al., 2019).

Physical Properties Analysis

The physical properties of thiadiazole derivatives, including solubility, melting points, and crystalline structure, are closely tied to their molecular arrangement and substituents. X-ray diffraction analyses of similar compounds reveal detailed insights into their crystal packing, intermolecular interactions, and overall solid-state structure, which are critical for understanding their behavior in different solvents and temperatures (Ismailova et al., 2014).

Chemical Properties Analysis

The chemical properties of thiadiazolyl acetamides are profoundly influenced by their structural elements, including the presence of amino groups, sulfur atoms, and the acetamide linkage. These features impart the molecules with a range of chemical behaviors, from basicity and acidity (pKa values) to nucleophilicity and electrophilicity. Studies on similar molecules reveal that the thiadiazole ring imparts significant reactivity, facilitating the synthesis of diverse derivatives with varied biological and chemical properties (Duran & Canbaz, 2013).

Mechanism of Action

The mechanism of action of these compounds involves interaction with the active site of the urease enzyme. The docking results indicate that these compounds could interact well with the active site of the urease enzyme.

Future Directions

The future directions for this compound could involve further evaluation of its urease inhibitory activity and potential applications in the treatment of infections caused by bacteria such as Helicobacter pylori.